molecular formula C7H11N3O B8641464 2-Hydrazino-5-(methoxymethyl)pyridine

2-Hydrazino-5-(methoxymethyl)pyridine

Cat. No.: B8641464
M. Wt: 153.18 g/mol
InChI Key: YUGSHOVGDRQOLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydrazino-5-(methoxymethyl)pyridine is a useful research compound. Its molecular formula is C7H11N3O and its molecular weight is 153.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H11N3O

Molecular Weight

153.18 g/mol

IUPAC Name

[5-(methoxymethyl)pyridin-2-yl]hydrazine

InChI

InChI=1S/C7H11N3O/c1-11-5-6-2-3-7(10-8)9-4-6/h2-4H,5,8H2,1H3,(H,9,10)

InChI Key

YUGSHOVGDRQOLK-UHFFFAOYSA-N

Canonical SMILES

COCC1=CN=C(C=C1)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.2 g (14.0 mmol) of the compound from Example 12A are initially charged in 10 ml of ethanol. 7.0 g (140.0 mmol) of hydrazine hydrate are added, and the mixture is stirred under reflux for 16 h. The reaction mixture is then reacted again in a single-mode microwave oven (CEM Explorer) at 150° C. for 2 h. The mixture is then concentrated on a rotary evaporator, taken up in ethyl acetate, washed once with saturated sodium bicarbonate solution, dried over magnesium sulfate and concentrated again, and the residue is dried under high vacuum.
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
7 g
Type
reactant
Reaction Step Two

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